Cas no 2877642-37-8 (2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine)

• Product Name: 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine
• CAS No: 2877642-37-8
• MF: C₁₈H₂₄N₄OS
• MW: 344.474362373352
• CID: 5328593
• PubChem ID: 165434988
• Update Time: 2025-05-20

2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2877642-37-8
• F6702-2723
• 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine
• AKOS040859773
• 2-[[1-[(2-Cyclopropyl-4-thiazolyl)methyl]-4-piperidinyl]methoxy]-3-methylpyrazine

• Inchi： 1S/C18H24N4OS/c1-13-17(20-7-6-19-13)23-11-14-4-8-22(9-5-14)10-16-12-24-18(21-16)15-2-3-15/h6-7,12,14-15H,2-5,8-11H2,1H3
• InChI Key： VRWKPLPQTDVITF-UHFFFAOYSA-N
• SMILES： C1(OCC2CCN(CC3=CSC(C4CC4)=N3)CC2)=NC=CN=C1C

Computed Properties

• Exact Mass: 344.16708258g/mol
• Monoisotopic Mass: 344.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.1±40.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine

Comprehensive Overview of 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine (CAS No. 2877642-37-8)

The compound 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine (CAS No. 2877642-37-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of a piperidine core, thiazole ring, and pyrazine moiety makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The presence of the cyclopropyl group further enhances its stability and bioavailability, making it a valuable scaffold for drug discovery.

In recent years, the demand for novel heterocyclic compounds like 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine has surged, driven by advancements in precision medicine and targeted therapies. This compound’s thiazole component is particularly noteworthy, as thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the pyrazine ring, which is often found in bioactive molecules, this compound presents a multifaceted profile that aligns with current trends in small-molecule drug development.

From a synthetic chemistry perspective, the preparation of 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine involves multi-step reactions, including cyclization, alkylation, and etherification. The piperidine ring serves as a versatile intermediate, enabling further functionalization to optimize pharmacological properties. Researchers are also exploring its potential in crop protection, as thiazole derivatives have shown efficacy against plant pathogens. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility.

The compound’s CAS No. 2877642-37-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its solubility, stability, and synthetic routes, highlighting the need for detailed technical data. Additionally, its potential role in neurological disorders and metabolic diseases has sparked interest, as the piperidine and pyrazine motifs are common in central nervous system (CNS) drugs. This aligns with the broader search trends focusing on neuroprotective agents and enzyme inhibitors.

In conclusion, 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyrazine represents a compelling area of research with broad implications. Its structural complexity and functional diversity make it a standout candidate for further investigation, particularly in the context of drug discovery and sustainable agriculture. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.